Cas no 91301-93-8 (1,3-Cyclobutanedione, 2-hexadecyl-4-tetradecyl-)

• Product Name: 1,3-Cyclobutanedione, 2-hexadecyl-4-tetradecyl-
• CAS No: 91301-93-8
• MF: C₃₄H₆₄O₂
• MW: 504.870771408081
• CID: 787893
• PubChem ID: 71428968
• Update Time: 2025-04-19

1,3-Cyclobutanedione, 2-hexadecyl-4-tetradecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclobutanedione, 2-hexadecyl-4-tetradecyl-
• 2-hexadecyl-4-tetradecylcyclobutane-1,3-dione
• DTXSID80847677
• 91301-93-8

• Inchi： 1S/C34H64O2/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-33(35)31(34(32)36)29-27-25-23-21-19-16-14-12-10-8-6-4-2/h31-32H,3-30H2,1-2H3
• InChI Key： KBDAICOBOBBIHV-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCCCCCCCCCCC)C(C1CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 504.49063128g/mol
• Monoisotopic Mass: 504.49063128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 28
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.8
• Topological Polar Surface Area: 34.1Ų